
F1063-0967 stability in different solvents and
media

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: F1063-0967

Cat. No.: B1671844 Get Quote

Technical Support Center: F1063-0967
This technical support center provides essential information regarding the stability of F1063-
0967 in various solvents and media. The following troubleshooting guides and frequently asked

questions (FAQs) are designed to assist researchers, scientists, and drug development

professionals in their experimental endeavors.

F1063-0967 Product Information
Identifier Value

IUPAC Name

(Z)-2-Hydroxy-4-{6-[5-(4-methyl-benzylidene)-4-

oxo-2-thioxo-thiazolidin-3-yl]-hexanoylamino}-

benzoic acid

CAS Number 613225-56-2

Molecular Formula C₂₄H₂₄N₂O₅S₂

Molecular Weight 484.59 g/mol

Stability and Storage
Solid-State Stability
Limited long-term stability data for solid F1063-0967 is available from suppliers. It is crucial to

consult the certificate of analysis provided with your specific lot for the most accurate
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information.

Storage Condition Shelf Life Source

-20°C ≥ 4 years Cayman Chemical[1]

-20°C (lyophilized, desiccated) 36 months AdooQ Bioscience[2]

2-8°C
Stable under recommended

conditions
ChemScene

Solution Stability
There is no publicly available, peer-reviewed data on the long-term stability of F1063-0967 in

various solvents and aqueous media. It is highly recommended that researchers perform their

own stability assessments for their specific experimental conditions. Supplier recommendations

for short-term storage of stock solutions are available.

Solvent Concentration
Storage

Condition

Recommended

Duration
Source

DMSO 2 mg/mL -80°C Up to 2 years
MedchemExpres

s[3]

DMSO 2 mg/mL -20°C Up to 1 year
MedchemExpres

s[3]

DMSO
93 mg/mL

(191.91 mM)
-20°C

Use within 1

month

AdooQ

Bioscience[2]

DMF 2 mg/mL Not specified Not specified
Cayman

Chemical[1]

Ethanol Slightly soluble Not specified Not specified
Cayman

Chemical[1]

Water <1 mg/mL Not specified Not specified
AdooQ

Bioscience[2]
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Note: "Slightly soluble" indicates that the exact concentration is not provided and may be low.

The high concentration reported in DMSO by AdooQ Bioscience should be confirmed by the

user.

Experimental Protocol: Assessing F1063-0967
Solution Stability
To ensure the reliability of your experimental results, it is critical to determine the stability of

F1063-0967 in your working solutions. The following is a general protocol that can be adapted

to your specific needs.

Objective: To determine the rate of degradation of F1063-0967 in a specific solvent or medium

over time at different storage conditions.

Materials:

F1063-0967 solid compound

High-purity solvent (e.g., DMSO, DMF)

Aqueous medium of interest (e.g., PBS, cell culture medium)

Calibrated analytical balance

Sterile, amber glass vials with Teflon-lined screw caps

Calibrated pipettes

Temperature-controlled storage units (e.g., refrigerator, freezer, incubator)

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Methodology:

Stock Solution Preparation:

Accurately weigh a sufficient amount of F1063-0967.
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Dissolve in the chosen solvent (e.g., DMSO) to prepare a concentrated stock solution

(e.g., 10 mM). Ensure complete dissolution.

Working Solution Preparation:

Dilute the stock solution with the aqueous medium of interest to the final working

concentration.

Prepare a sufficient volume to be aliquoted for all time points and replicates.

Aliquoting and Storage:

Dispense equal volumes of the working solution into the amber glass vials.

Prepare at least three replicates for each time point and storage condition.

Store the vials at the desired temperatures (e.g., 4°C, 25°C, 37°C).

Time Points:

Analyze one set of replicates immediately after preparation (T=0).

Subsequent time points will depend on the expected stability and the duration of your

experiments (e.g., 2, 4, 8, 24, 48 hours; 1 week).

Sample Analysis:

At each time point, retrieve the designated vials from storage.

Allow the samples to equilibrate to room temperature.

Analyze the concentration of F1063-0967 using a validated, stability-indicating analytical

method such as HPLC-UV or LC-MS.[4][5][6][7] This method should be able to separate

the parent compound from any potential degradation products.

Data Analysis:

Calculate the percentage of F1063-0967 remaining at each time point relative to the T=0

measurement.
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Plot the percentage remaining versus time for each storage condition.

Determine the time at which the concentration of F1063-0967 falls below an acceptable

threshold for your experiments (e.g., 90%).

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for conducting a stability study of F1063-
0967 in solution.
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Preparation

Storage & Incubation

Analysis

Data Interpretation

Prepare Concentrated Stock Solution (e.g., in DMSO)

Prepare Working Solution in Experimental Medium

Aliquot into Vials for Each Time Point

Store Aliquots at Different Temperatures (e.g., 4°C, 25°C, 37°C)

Analyze T=0 Samples ImmediatelyAnalyze Samples at Predetermined Time Points

Quantify F1063-0967 Concentration (e.g., by HPLC)

Plot % Remaining vs. Time

Determine Acceptable Use Period

Click to download full resolution via product page

A general workflow for assessing the stability of F1063-0967 in solution.
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Troubleshooting Guide & FAQs
Q1: I see a precipitate in my stock solution of F1063-0967 in DMSO after pulling it from the

freezer. What should I do?

A1: This can happen if the compound's solubility limit is exceeded at lower temperatures.

Action: Gently warm the vial to room temperature or in a 37°C water bath and vortex

thoroughly to redissolve the compound.

Prevention: Consider preparing a slightly lower concentration stock solution if precipitation is

a recurring issue. Always ensure the compound is fully dissolved before making further

dilutions. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into single-use

volumes.

Q2: My aqueous working solution of F1063-0967 in PBS/cell culture medium has become

cloudy. What is the cause?

A2: Cloudiness or precipitation in aqueous media can be due to several factors:

Poor Solubility: F1063-0967 has low aqueous solubility (<1 mg/mL).[2] When diluting a

DMSO stock into an aqueous buffer, the compound can crash out if the final DMSO

concentration is too low to maintain solubility.

Solution Instability: The compound may be degrading over time, and the degradation

products could be insoluble.

Media Components: Components in the cell culture medium could be interacting with F1063-
0967, leading to precipitation.

Troubleshooting Steps:

Increase Final DMSO Concentration: Ensure the final percentage of DMSO in your aqueous

solution is sufficient to keep F1063-0967 dissolved. You may need to run a vehicle control to

account for the effects of a higher DMSO concentration on your cells.

Fresh Preparations: Prepare working solutions fresh from the stock solution immediately

before each experiment.
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Sonication: Briefly sonicating the solution may help to redissolve small amounts of

precipitate.

Filtration: If the precipitate cannot be redissolved, you may consider filtering the solution

through a 0.22 µm filter. However, be aware that this may reduce the actual concentration of

your compound. It is advisable to measure the concentration post-filtration.

Q3: How can I minimize the degradation of F1063-0967 in my experiments?

A3:

Light Protection: Store stock and working solutions in amber vials to protect them from light,

as some compounds are light-sensitive.

Temperature Control: Store stock solutions at -20°C or -80°C as recommended.[2][3]

Prepare working solutions in aqueous media fresh and, if necessary, keep them on ice

during the experiment.

pH Considerations: The stability of a compound can be pH-dependent. If you suspect pH-

related degradation, you may need to conduct a stability study across a range of pH values

relevant to your experiments.

Avoid Contaminants: Use high-purity solvents and sterile media to avoid contamination that

could catalyze degradation.

Troubleshooting Logic Diagram
The following diagram provides a logical flow for troubleshooting common issues with F1063-
0967 solutions.
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Solution is Clear

Potential Causes of Precipitation

Unexpected Experimental Result

Is the F1063-0967 solution clear?

Precipitate/Cloudiness Observed

No

How old is the working solution?

Yes

Warm to RT/37°C and vortex

Does it redissolve?

Yes

Yes

No

No

Prepare fresh for each experiment Poor Aqueous Solubility

Freshly Prepared

< 24h

Prepared >24h ago

> 24h

Suspect Chemical Degradation

If problem persists

Perform Stability Test (see protocol)

Increase final % DMSO

Click to download full resolution via product page

A troubleshooting decision tree for F1063-0967 solution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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